Cas no 315233-02-4 (7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one)

7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 7-ethoxy-2-methyl-3-(4-propylphenoxy)-
- EU-0006076
- AKOS003613449
- 7-ethoxy-2-methyl-3-(4-propylphenoxy)chromen-4-one
- Oprea1_174632
- SR-01000443673
- SR-01000443673-1
- 7-(ethyloxy)-2-methyl-3-[(4-propylphenyl)oxy]-4H-chromen-4-one
- AF-399/14945516
- F0738-0070
- Oprea1_057987
- CCG-17241
- 315233-02-4
-
- Inchi: 1S/C21H22O4/c1-4-6-15-7-9-16(10-8-15)25-21-14(3)24-19-13-17(23-5-2)11-12-18(19)20(21)22/h7-13H,4-6H2,1-3H3
- InChI Key: YZSLVVSQOQAVHG-UHFFFAOYSA-N
- SMILES: C1(C)OC2=CC(OCC)=CC=C2C(=O)C=1OC1=CC=C(CCC)C=C1
Computed Properties
- Exact Mass: 338.15180918g/mol
- Monoisotopic Mass: 338.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 44.8Ų
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0738-0070-20mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-40mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-20μmol |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-5μmol |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-25mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-5mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-75mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-1mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-15mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0738-0070-30mg |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one |
315233-02-4 | 90%+ | 30mg |
$119.0 | 2023-05-17 |
7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one Related Literature
-
Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
-
Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
-
Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
Additional information on 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one
Introduction to 7-Ethoxy-2-Methyl-3-(4-Propylphenoxy)-4H-Chromen-4-One (CAS No. 315233-02-4)
7-Ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one (CAS No. 315233-02-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the chromenone class, which is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one make it a promising candidate for further investigation and potential therapeutic applications.
The chemical structure of 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one consists of a chromenone core with specific substituents that enhance its biological activity. The ethoxy group at the 7-position, the methyl group at the 2-position, and the 4-propylphenoxy group at the 3-position contribute to its unique pharmacological profile. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interaction with biological targets.
Recent studies have highlighted the potential of 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one has also shown significant antioxidant activity. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a critical role in disease progression.
The anticancer potential of 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one has also been explored in several studies. A study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death. These findings suggest that 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one could be developed into a novel anticancer agent with minimal side effects.
The pharmacokinetic properties of 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one have been extensively studied to evaluate its suitability for clinical applications. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has been found to have low toxicity and high stability, which are essential characteristics for a drug candidate.
Clinical trials are currently underway to further investigate the safety and efficacy of 7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its use in clinical settings.
In conclusion, 7-Ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one (CAS No. 315233-02-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.
315233-02-4 (7-ethoxy-2-methyl-3-(4-propylphenoxy)-4H-chromen-4-one) Related Products
- 1369174-19-5(2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine)
- 532970-76-6(N-[2-(3-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-4-methylbenzamide)
- 1209778-49-3((11E)-Tetradecen-1-yl-d5 Acetate)
- 392249-00-2(3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide)
- 886955-92-6(N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)
- 1020502-96-8(3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)
- 2228276-05-7(4-hydroxy-1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid)
- 1936265-75-6(5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)
- 2137570-97-7(9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)
- 1483263-48-4(4-(2,5-dichlorothiophen-3-yl)butan-1-amine)



